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Compound of Interest

Compound Name: Nitrin

Cat. No.: B1336982

Introduction

The term "Nitrin" is associated with multiple chemical entities, leading to potential ambiguity in
scientific literature and research. This technical guide addresses the solubility of two primary
compounds referred to as "Nitrin": 2-Aminobenzaldehyde phenylhydrazone (CAS 553-74-2)
and the more widely known explosive and vasodilator, Nitroglycerin (CAS 55-63-0), for which
"Nitrin" is a registered trade name. This document provides a detailed overview of their
solubility profiles in various organic solvents, their physicochemical properties, and
standardized experimental protocols for solubility determination. The information herein is
intended for researchers, scientists, and professionals in drug development and chemical
engineering.

Section 1: 2-Aminobenzaldehyde phenylhydrazone
(CAS 553-74-2)

2-Aminobenzaldehyde phenylhydrazone is an organic compound with the chemical formula
Ci3H13Ns.[1] It is also known as Anthranilaldehyde phenylhydrazone.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Aminobenzaldehyde phenylhydrazone
is presented in the table below.
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Property Value Source
Molecular Formula Ci13H13Ns [1]
Molecular Weight 211.26 g/mol [1][2]
Appearance Needles [2]

. . 227-229 °C (with
Melting Point - [2]
decomposition)

CAS Number 553-74-2 [1][2]

Solubility Profile

The solubility of 2-Aminobenzaldehyde phenylhydrazone in various organic solvents is
qualitatively described in the literature. Quantitative solubility data is not readily available in the
public domain.

Solvent Solubility Source
Acetone Soluble [2]
Alcohol (cold) Sparingly soluble [2]
Ether (cold) Sparingly soluble [2]
Chloroform (cold) Sparingly soluble [2]
Benzene (cold) Sparingly soluble [2]

Section 2: Nitroglycerin (CAS 55-63-0)

Nitroglycerin, with the chemical formula C3HsNsOs, is a widely known compound used in the
manufacturing of explosives and as a vasodilator in medicine.[3][4] "Nitrin" is one of its many
synonyms or trade names.[3][5][6]

Physicochemical Properties

The key physicochemical properties of Nitroglycerin are summarized below.
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Property Value Source
Molecular Formula C3HsN30s9 [51[6]
Molecular Weight 227.09 g/mol [5]
Appearance .Colf)rless to pal.e yelloyv, oily 7]
liquid or crystalline solid

Melting Point 13.5°C [4]
Boiling Point Explodes at 218 °C [7]
Density 1.5931 g/cm3 [7]

CAS Number 55-63-0 [51[6]

Solubility Profile

Nitroglycerin exhibits a range of solubilities in different solvents. It is generally soluble in many

organic solvents but has low solubility in water.

Solvent Solubility Source
Water 1.25 g/L (at 25 °C) [5]
Acetone Miscible [41[5]
Ethanol (anhydrous) Miscible [5]
Ether Soluble [3]
Benzene Miscible [4]

Section 3: Experimental Protocols for Solubility

Determination

The following section outlines a general experimental protocol for determining the solubility of a

solid organic compound in an organic solvent. This method is based on the principle of

saturation.
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Materials

o Compound of interest (e.g., 2-Aminobenzaldehyde phenylhydrazone)
e Selected organic solvent

e Analytical balance

 Vials with screw caps

o Constant temperature bath or shaker

e Volumetric flasks

e Pipettes

« Filtration apparatus (e.g., syringe filters)

e Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure

o Preparation of Saturated Solution:

o

Add an excess amount of the solid compound to a vial.

o

Add a known volume of the organic solvent to the vial.

[¢]

Seal the vial tightly to prevent solvent evaporation.

[e]

Place the vial in a constant temperature shaker bath and agitate for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

» Sample Collection and Preparation:

o Allow the vial to stand undisturbed at the constant temperature to let the excess solid
settle.
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o Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)
using a pipette. To avoid transferring solid particles, a syringe filter can be used.

o Dilute the collected supernatant with a known volume of the solvent in a volumetric flask to
a concentration suitable for analysis.

e Quantification:

o Analyze the concentration of the compound in the diluted solution using a pre-calibrated
analytical method (e.g., measuring absorbance with a UV-Vis spectrophotometer at the
compound's Amax or using HPLC).

o Calculate the concentration of the compound in the original saturated solution by
accounting for the dilution factor.

» Calculation of Solubility:

o The solubility is expressed as the concentration of the saturated solution, typically in units
of g/100 mL or mol/L.

Experimental Workflow Diagram
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Preparation of Saturated Solution
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:
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'
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Analysis
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Quantify concentration using analytical instrument

'

Calculate original concentration (solubility)
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Caption: Experimental workflow for determining the solubility of a solid.
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Conclusion

This technical guide has provided a detailed overview of the solubility of two compounds known
as "Nitrin": 2-Aminobenzaldehyde phenylhydrazone and Nitroglycerin. While qualitative
solubility data is available for 2-Aminobenzaldehyde phenylhydrazone, more quantitative
information exists for Nitroglycerin. The provided experimental protocol offers a standardized
method for researchers to determine the solubility of these and other organic compounds with
high precision. Clear differentiation between these two substances is crucial to avoid confusion
and ensure accuracy in scientific research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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